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Compound of Interest

Ethyl 2-aminothiazole-4-
Compound Name:
carboxylate

Cat. No.: B056460

Introduction

Ethyl 2-aminothiazole-4-carboxylate is a versatile heterocyclic compound that serves as a
crucial building block in the synthesis of a wide array of biologically active molecules. Its unique
chemical structure makes it a valuable intermediate in the development of novel
agrochemicals, including fungicides, herbicides, and insecticides. The thiazole ring system is a
key feature in many commercially successful agrochemicals due to its ability to interact with
various biological targets in pests and pathogens. This document provides detailed application
notes and protocols for researchers, scientists, and drug development professionals interested
in leveraging Ethyl 2-aminothiazole-4-carboxylate for the creation of next-generation crop
protection agents.

Fungicidal Applications

Derivatives of Ethyl 2-aminothiazole-4-carboxylate have demonstrated significant potential
as antifungal agents against a broad spectrum of plant-pathogenic fungi. The aminothiazole
moiety can be readily modified to generate a library of compounds with diverse chemical
properties, allowing for the optimization of antifungal efficacy and spectrum of activity.

Quantitative Data on Fungicidal Activity
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The following table summarizes the in vitro antifungal activity of various thiazole derivatives
synthesized from Ethyl 2-aminothiazole-4-carboxylate and related starting materials. The
data is presented as Minimum Inhibitory Concentration (MIC) or Median Effective
Concentration (EC50), which represent the lowest concentration of the compound that inhibits
the visible growth of a microorganism or the concentration that causes a 50% reduction in
growth, respectively.

Compound ID Target Fungi MIC (pg/mL) EC50 (pg/mL) Reference

Series 1
Cryptococcus

3h yp 8 -
neoformans

3h Candida albicans 8 -
Cryptococcus

3i P 8 -
neoformans
Trichophyton

3i Py 16 -
mentagrophytes
Trichophyton

3a Py 16 -
mentagrophytes

Series 2
Cytospora

DL-21 yiosp - 4.13
chrysosperma
Sphaeropsis

DL-27 _ - 11.73
sapinea

Series 3

Candida albicans
7a 7.81 -
(ATCC 10231)

Candida albicans
Te 3.9 -
(ATCC 10231)

Fluconazole Candida albicans
(Ref) (ATCC 10231)

15.62 -
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Experimental Protocol: In Vitro Antifungal Susceptibility
Testing (Broth Microdilution Method)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines
and is suitable for determining the Minimum Inhibitory Concentration (MIC) of synthesized
Ethyl 2-aminothiazole-4-carboxylate derivatives.

1. Materials:

¢ Synthesized thiazole derivatives

» Positive control antifungal (e.g., Fluconazole)

o Dimethyl sulfoxide (DMSO) for dissolving compounds

e RPM

 To cite this document: BenchChem. [Application of Ethyl 2-aminothiazole-4-carboxylate in
Agrochemicals: A Detailed Overview]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b056460#application-of-ethyl-2-aminothiazole-4-
carboxylate-in-developing-agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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